Cas no 61588-95-2 (2-Azaspiro[4.5]decane-1,3-dione, 2-(methylphenylamino)-)

• Product Name: 2-Azaspiro[4.5]decane-1,3-dione, 2-(methylphenylamino)-
• CAS No: 61588-95-2
• MF: C₁₆H₂₀N₂O₂
• MW: 272.342204093933
• CID: 473770
• PubChem ID: 12291993
• Update Time: 2025-04-19

2-Azaspiro[4.5]decane-1,3-dione, 2-(methylphenylamino)- Chemical and Physical Properties

Names and Identifiers

• 2-Azaspiro[4.5]decane-1,3-dione, 2-(methylphenylamino)-
• 2-(N-methylanilino)-2-azaspiro[4.5]decane-1,3-dione
• DTXSID10485046
• 61588-95-2

• Inchi： 1S/C16H20N2O2/c1-17(13-8-4-2-5-9-13)18-14(19)12-16(15(18)20)10-6-3-7-11-16/h2,4-5,8-9H,3,6-7,10-12H2,1H3
• InChI Key： BHMWSIKWACONMY-UHFFFAOYSA-N
• SMILES： O=C1C2(CC(N1N(C)C1C=CC=CC=1)=O)CCCCC2

Computed Properties

• Exact Mass: 272.1526
• Monoisotopic Mass: 272.152477885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 395
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 40.6Ų

Experimental Properties

• PSA: 40.62